Cas no 189763-57-3 (1-3-fluoro-4-(piperazin-1-yl)phenylethan-1-one)

1-3-Fluoro-4-(piperazin-1-yl)phenylethan-1-one is a fluorinated aromatic ketone derivative featuring a piperazine substituent, which enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the fluorine atom at the meta position and the piperazine moiety at the para position contributes to its unique electronic and steric properties, making it valuable for the development of bioactive compounds. Its well-defined structure allows for precise modifications, facilitating applications in drug discovery, particularly in the design of CNS-targeting molecules and kinase inhibitors. The compound's stability and reactivity under controlled conditions further support its use in high-purity synthetic routes.

1-3-fluoro-4-(piperazin-1-yl)phenylethan-1-one structure

189763-57-3 structure

Product Name:1-3-fluoro-4-(piperazin-1-yl)phenylethan-1-one

CAS No:189763-57-3

MF:C₁₂H₁₅FN₂O

MW:222.258706331253

CID:843087

PubChem ID:685610

Update Time:2025-05-27

1-3-fluoro-4-(piperazin-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(3-FLUORO-4-PIPERAZIN-1-YLPHENYL)ETHANONE
- 1-(3-fluoro-4-piperazin-1-yl-phenyl)-ethanone
- SCHEMBL3921035
- EU-0052079
- 1-[3-Fluoro-4-(1-piperazinyl)phenyl]ethanone
- 1-(3-FLUORO-4-PIPERAZINOPHENYL)-1-ETHANONE
- SR-01000523819-1
- 1-[3-fluoro-4-(piperazin-1-yl)phenyl]ethanone
- SR-01000523819
- AKOS000596509
- 189763-57-3
- AG-205/11975051
- J-504099
- 1-(3fluoro-4-piperazin-1-yl-phenyl)-ethanone
- EN300-17936
- Z57122071
- BS-27400
- 1-[3-fluoro-4-(piperazin-1-yl)phenyl]ethan-1-one
- STK675218
- 1-[3-Fluoro-4-(piperazin-1-yl)phenyl]-ethanone
- MJBNVFIETIHRNU-UHFFFAOYSA-N
- G41125
- 1-(3-Fluoro-4-(piperazin-1-yl)phenyl)ethanone
- 1-3-fluoro-4-(piperazin-1-yl)phenylethan-1-one
- MDL： MFCD01571616
- Inchi： 1S/C12H15FN2O/c1-9(16)10-2-3-12(11(13)8-10)15-6-4-14-5-7-15/h2-3,8,14H,4-7H2,1H3
- InChI Key： MJBNVFIETIHRNU-UHFFFAOYSA-N
- SMILES： FC1C=C(C(C)=O)C=CC=1N1CCNCC1

Computed Properties

Exact Mass: 222.11684127g/mol
Monoisotopic Mass: 222.11684127g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 32.3Å²

1-3-fluoro-4-(piperazin-1-yl)phenylethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F594188-25mg	1-[3-fluoro-4-(piperazin-1-yl)phenyl]ethan-1-one	189763-57-3		25mg	$ 50.00	2022-06-04
TRC	F594188-50mg	1-[3-fluoro-4-(piperazin-1-yl)phenyl]ethan-1-one	189763-57-3		50mg	$ 95.00	2022-06-04
TRC	F594188-250mg	1-[3-fluoro-4-(piperazin-1-yl)phenyl]ethan-1-one	189763-57-3		250mg	$ 320.00	2022-06-04
Enamine	EN300-17936-0.05g	1-[3-fluoro-4-(piperazin-1-yl)phenyl]ethan-1-one	189763-57-3	95%	0.05g	$77.0	2023-09-19
Enamine	EN300-17936-0.1g	1-[3-fluoro-4-(piperazin-1-yl)phenyl]ethan-1-one	189763-57-3	95%	0.1g	$114.0	2023-09-19
Enamine	EN300-17936-0.25g	1-[3-fluoro-4-(piperazin-1-yl)phenyl]ethan-1-one	189763-57-3	95%	0.25g	$164.0	2023-09-19
Enamine	EN300-17936-0.5g	1-[3-fluoro-4-(piperazin-1-yl)phenyl]ethan-1-one	189763-57-3	95%	0.5g	$258.0	2023-09-19
Enamine	EN300-17936-1.0g	1-[3-fluoro-4-(piperazin-1-yl)phenyl]ethan-1-one	189763-57-3	95%	1.0g	$331.0	2023-02-09
Enamine	EN300-17936-2.5g	1-[3-fluoro-4-(piperazin-1-yl)phenyl]ethan-1-one	189763-57-3	95%	2.5g	$619.0	2023-09-19
Enamine	EN300-17936-5.0g	1-[3-fluoro-4-(piperazin-1-yl)phenyl]ethan-1-one	189763-57-3	95%	5.0g	$1101.0	2023-02-09